Recommended suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
atkchemica
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.

Clavams

Clavams, a class of beta-lactam antibiotics, are derived from the fungal genus Penicillium. They exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria due to their unique mechanism of action. Clavams achieve this by inhibiting bacterial cell wall synthesis through the irreversible inhibition of penicillin-binding proteins (PBPs). This family includes well-known compounds such as aztreonam, a monobactam that belongs to the clavam class but is not a true clavam. Clavams are often used in combination with beta-lactamase inhibitors like克拉维酸，以增强其抗菌效果和扩展抗生素谱。它们在医疗领域中广泛应用于治疗各种感染性疾病，并且具有较低的过敏风险和较轻的不良反应。
Clavams
  • Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals
    Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
    2025-05-28
    Author： Monica Watson
    Page View：456
  • 5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals
    5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
    2025-05-28
    Author： Megan Bailey
    Page View：350
  • Vitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals
    Vitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
    2025-05-28
    Author： Nancy Martinez
    Page View：270
  • The Role of Phenoxyethanol in Modern Biopharmaceuticals
    The Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
    2025-05-28
    Author： Charles Rivera
    Page View：236
  • Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia
    Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...
    2025-05-28
    Author： Jennifer Wilson
    Page View：387

Recommended articles

  • Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals
    Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
    2025-05-23
    Author： Xia Ouyang
    Page View： 559
    Score： 4.7
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 538
    Score： 3.5
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 537
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 528
    Score： 5.0
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 522
  • '1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis'
    1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis Introduction Chemical biopharmaceutical synthesis is a rapidly evolving field that bridges the gap between chemistry and medicine. The discovery and development of novel intermediates play a pivotal role in creating advanced therapeutic agents. Among these, 1H-benzotriazole has emerged as a promising intermediate...
    2025-05-29
    Author： Monica Watson
    Page View： 505

Recommended products